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Compound of Interest

Compound Name: Einecs 306-759-7

Cat. No.: B15178714

A comprehensive review of available data indicates that Coco-Glucoside, a sugar-based
surfactant derived from renewable resources, presents a lower overall ecotoxicity risk
compared to some conventional anionic and non-ionic surfactants. This is attributed to its ready
biodegradability and comparatively lower acute toxicity to aquatic organisms.

Coco-Glucoside, identified by CAS numbers 110615-47-9 and 68515-73-1, is an alkyl
polyglucoside (APG) surfactant that has gained prominence in "green” formulations due to its
mildness and environmental profile.[1] In contrast, conventional surfactants, such as certain
anionic and non-ionic types, have been shown to exhibit higher toxicity levels in aquatic
ecosystems.[2][3]

Comparative Ecotoxicity Data

The following table summarizes the acute toxicity of Coco-Glucoside to various aquatic
organisms, with comparative values for representative conventional surfactants. The data is
presented as the median lethal concentration (LC50) or median effective concentration (EC50),
which represents the concentration of a substance that is lethal to or produces an effect in 50%
of a test population over a specified period.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15178714?utm_src=pdf-interest
https://ci.guide/glucosides/coco-glucoside
https://www.researchgate.net/publication/320674886_Ecotoxicological_Characterization_of_Surfactants_and_Mixtures_of_Them
https://www.researchgate.net/publication/285236182_Acute_toxicity_of_anionic_and_non-ionic_surfactants_to_aquatic_organisms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Surfactant Test . Result
Substance . Endpoint Reference
Type Organism (mglL)
Non-ionic Coco- Leuciscus
_ , _ 96h LC50 100 - 500 [4]
(APG) Glucoside idus (Fish)
Brachydanio
o 96h LC50 126 [4]
rerio (Fish)
Daphnia
magna 48h EC50 > 100 [4]
(Crustacean)
Alkyl Daphnia
Anionic Carboxylate magna 48h EC50 16 [5]
(C9C02-) (Crustacean)
Alkyl Daphnia
Carboxylate magna 48h EC50 0.8 [5]
(C11C02-) (Crustacean)
Daphnia
Alkyl Sulfate
magna 48h EC50 13.5 [5]
(C11504-)
(Crustacean)

As the data indicates, Coco-Glucoside generally exhibits lower acute toxicity to fish and aquatic

invertebrates compared to the selected anionic surfactants. For instance, the 48h EC50 for

Coco-Glucoside in Daphnia magna is greater than 100 mg/L, whereas for an alkyl carboxylate

with an 11-carbon chain, it is a significantly more toxic 0.8 mg/L.[4][5] It is important to note that

the toxicity of surfactants can be influenced by factors such as alkyl chain length, with toxicity

often increasing with a longer hydrophobic chain.[5][6]

Experimental Protocols

The ecotoxicity data presented are typically generated following standardized test guidelines to

ensure reproducibility and comparability. The most common protocols are those established by

the Organisation for Economic Co-operation and Development (OECD).

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://naturalbulksupplies.com/content/pdf/Coco%20Glucoside%20SDS.pdf
https://naturalbulksupplies.com/content/pdf/Coco%20Glucoside%20SDS.pdf
https://naturalbulksupplies.com/content/pdf/Coco%20Glucoside%20SDS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6028843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6028843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6028843/
https://naturalbulksupplies.com/content/pdf/Coco%20Glucoside%20SDS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6028843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6028843/
https://publications.lib.chalmers.se/records/fulltext/155333.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

OECD 203: Fish, Acute Toxicity Test This guideline is designed to assess the lethal
concentration of a substance to fish over a 96-hour exposure period.
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Test Chambers

Exposure (96 hours) Observation & Data Collection Data Analysis

l Test Fish l_ Fish exposed to a range Mortality recorded at .

(e.g., Zebra fish) [ of concentrations (24, 48, 72, and 96 hours LC50 Calculation

l Test Substance = T
J

G
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OECD 203 Experimental Workflow

OECD 202: Daphnia sp., Acute Immobilisation Test This test evaluates the concentration of a
substance that causes immobilization in Daphnia magna over a 48-hour period.

Prepare test solutions of Introduce Daphnia to Observe for immobilization Calculate EC50
varying concentrations test solutions (48h) at 24h and 48h

Click to download full resolution via product page
OECD 202 Experimental Workflow

Signaling Pathways and Mode of Action

The primary mode of toxic action for many surfactants in aquatic organisms involves the
disruption of cell membranes.[2] Surfactants, due to their amphiphilic nature, can interact with
the lipid bilayers of cell membranes, leading to increased permeability and eventual cell lysis.
This non-specific mode of action can affect various physiological processes.
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General Mode of Action for Surfactants

Conclusion

The available ecotoxicity data suggests that Coco-Glucoside has a more favorable
environmental profile than some conventional surfactants, particularly certain anionic types. Its
ready biodegradability and lower acute toxicity to aquatic life make it a preferable alternative for
formulators aiming to develop environmentally conscious products.[1][7] Howeuver, it is crucial
to consider that the environmental impact of any surfactant is dependent on various factors,
including its concentration in the environment and the specific receiving ecosystem.[8]
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Continued research and adherence to standardized testing protocols are essential for a
comprehensive understanding of the ecotoxicological effects of all surfactants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15178714?utm_src=pdf-custom-synthesis
https://ci.guide/glucosides/coco-glucoside
https://www.researchgate.net/publication/320674886_Ecotoxicological_Characterization_of_Surfactants_and_Mixtures_of_Them
https://www.researchgate.net/publication/285236182_Acute_toxicity_of_anionic_and_non-ionic_surfactants_to_aquatic_organisms
https://naturalbulksupplies.com/content/pdf/Coco%20Glucoside%20SDS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6028843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6028843/
https://publications.lib.chalmers.se/records/fulltext/155333.pdf
https://www.tiiips.com/m/tiiips/home?action=viewObject&oID=1905
https://pmc.ncbi.nlm.nih.gov/articles/PMC8480275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8480275/
https://www.benchchem.com/product/b15178714#ecotoxicity-comparison-of-einecs-306-759-7-with-conventional-surfactants
https://www.benchchem.com/product/b15178714#ecotoxicity-comparison-of-einecs-306-759-7-with-conventional-surfactants
https://www.benchchem.com/product/b15178714#ecotoxicity-comparison-of-einecs-306-759-7-with-conventional-surfactants
https://www.benchchem.com/product/b15178714#ecotoxicity-comparison-of-einecs-306-759-7-with-conventional-surfactants
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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